![molecular formula C21H21N5O4S B2412560 2-(Furan-2-yl)-5-((4-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol CAS No. 896291-94-4](/img/structure/B2412560.png)
2-(Furan-2-yl)-5-((4-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
Description
2-(Furan-2-yl)-5-((4-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C21H21N5O4S and its molecular weight is 439.49. The purity is usually 95%.
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Scientific Research Applications
Electrochromic Properties
The compound has potential applications in the field of electrochromics. Specifically, thiazolo[5,4-d]thiazole containing donor–acceptor type alternating copolymers, closely related to the compound , demonstrated decent electrochromic properties, making them suitable for electrochromic applications. These properties were attributed to low band-gap values and solution processability, indicating potential utility in electronic devices and smart windows (Akpinar, Udum, & Toppare, 2013).
Antimicrobial and Antiviral Properties
A series of compounds featuring a structural motif similar to 2-(Furan-2-yl)-5-((4-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol demonstrated antimicrobial and antiviral activities. The compounds were effective against HIV-1 and HIV-2 in MT-4 cells, and some analogues also inhibited the activity of kinesin Eg5, an essential mitotic protein. The structure-activity relationships of these compounds were explored, highlighting their potential in drug development for treating infectious diseases (Khan et al., 2014).
Antinociceptive and Anti-inflammatory Properties
Another research found that certain thiazolopyrimidine derivatives related to the compound exhibited significant antinociceptive and anti-inflammatory activities. This was determined through the tail-flick technique and carrageenan-induced paw edema test, respectively. The derivatives were synthesized and tested, showing potential therapeutic benefits for pain and inflammation management (Selvam, Karthik, Palanirajan, & Ali, 2012).
Properties
IUPAC Name |
2-(furan-2-yl)-5-[(4-methylpiperidin-1-yl)-(4-nitrophenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N5O4S/c1-13-8-10-24(11-9-13)17(14-4-6-15(7-5-14)26(28)29)18-20(27)25-21(31-18)22-19(23-25)16-3-2-12-30-16/h2-7,12-13,17,27H,8-11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYEOZNWMIREMAS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(C2=CC=C(C=C2)[N+](=O)[O-])C3=C(N4C(=NC(=N4)C5=CC=CO5)S3)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N5O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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